Cas no 2089715-27-3 (4-hydroxy-1,1-dioxo-1lambda6-thiane-2-carboxylic acid)

• Product Name: 4-hydroxy-1,1-dioxo-1lambda6-thiane-2-carboxylic acid
• CAS No: 2089715-27-3
• MF: C₆H₁₀O₅S
• MW: 194.205601215363
• MDL: MFCD30631634
• CID: 5248089
• Update Time: 2025-05-23

4-hydroxy-1,1-dioxo-1lambda6-thiane-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• INDEX NAME NOT YET ASSIGNED
• 4-hydroxy-1,1-dioxo-1lambda6-thiane-2-carboxylic acid

• MDL： MFCD30631634
• Inchi： 1S/C6H10O5S/c7-4-1-2-12(10,11)5(3-4)6(8)9/h4-5,7H,1-3H2,(H,8,9)
• InChI Key： YKGKRQQOBKEBFZ-UHFFFAOYSA-N
• SMILES： O=C(C1S(=O)(=O)CCC(O)C1)O

Experimental Properties

• Density: 1.588±0.06 g/cm3(Predicted)
• Boiling Point: 538.9±50.0 °C(Predicted)
• pka: 2.32±0.40(Predicted)

Additional information on 4-hydroxy-1,1-dioxo-1lambda6-thiane-2-carboxylic acid

4-Hydroxy-1,1-Dioxo-1λ6-Thiane-2-Carboxylic Acid: A Comprehensive Overview

In the realm of organic chemistry, the compound 4-hydroxy-1,1-dioxo-1λ6-thiane-2-carboxylic acid (CAS No: 2089715-27-3) stands out as a fascinating molecule with diverse applications and intriguing properties. This compound, often referred to as 4-hydroxythiane carboxylic acid, has garnered significant attention in recent years due to its unique structure and potential uses in various fields such as pharmaceuticals, agrochemicals, and material science.

The molecular structure of 4-hydroxythiane carboxylic acid is characterized by a thiane ring system, which is a sulfur-containing analog of cyclohexane. The presence of the hydroxyl (-OH) group at the 4-position and the carboxylic acid (-COOH) group at the 2-position imparts distinct chemical reactivity and functional properties to this compound. Recent studies have highlighted its ability to participate in various biochemical pathways, making it a promising candidate for drug development.

One of the most notable aspects of 4-hydroxythiane carboxylic acid is its role in enzymatic reactions. Researchers have discovered that this compound can act as a substrate for specific enzymes, facilitating the formation of bioactive metabolites. This property has led to its exploration in the development of novel therapeutic agents targeting metabolic disorders and inflammatory conditions.

Moreover, 4-hydroxythiane carboxylic acid has shown potential in agricultural applications. Studies indicate that this compound can enhance plant resistance to environmental stressors such as drought and salinity. Its ability to modulate plant hormone signaling pathways has made it a subject of interest in sustainable agriculture research.

Recent advancements in synthetic chemistry have also contributed to the understanding of 4-hydroxythiane carboxylic acid's synthesis and scalability. Scientists have developed efficient routes for its production, leveraging green chemistry principles to minimize environmental impact. These methods include catalytic asymmetric synthesis and biocatalytic approaches, which not only enhance yield but also reduce production costs.

In terms of structural characterization, modern analytical techniques such as NMR spectroscopy and X-ray crystallography have provided unprecedented insights into the spatial arrangement of atoms in 4-hydroxythiane carboxylic acid. These studies have revealed that the molecule adopts a specific conformation that is critical for its biological activity.

Another area where 4-hydroxythiane carboxylic acid has shown promise is in materials science. Researchers have explored its use as a building block for constructing advanced materials with tailored properties, such as stimuli-responsive polymers and self-healing materials.

Looking ahead, ongoing investigations into 4-hydroxythiane carboxylic acid are expected to uncover new dimensions of its utility. Collaborative efforts between academia and industry are paving the way for its commercialization across multiple sectors.